Cas no 2228805-87-4 (O-4-(dimethylamino)-2-methylbutylhydroxylamine)

• Product Name: O-4-(dimethylamino)-2-methylbutylhydroxylamine
• CAS No: 2228805-87-4
• MF: C₇H₁₈N₂O
• MW: 146.230621814728
• CID: 5758963
• PubChem ID: 165656546
• Update Time: 2025-05-23

O-4-(dimethylamino)-2-methylbutylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2228805-87-4
• EN300-1768392
• O-[4-(dimethylamino)-2-methylbutyl]hydroxylamine
• O-4-(dimethylamino)-2-methylbutylhydroxylamine

• Inchi： 1S/C7H18N2O/c1-7(6-10-8)4-5-9(2)3/h7H,4-6,8H2,1-3H3
• InChI Key： VGCQVDOBFIRVQU-UHFFFAOYSA-N
• SMILES： O(CC(C)CCN(C)C)N

Computed Properties

• Exact Mass: 146.141913202g/mol
• Monoisotopic Mass: 146.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 76
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.5Ų

Additional information on O-4-(dimethylamino)-2-methylbutylhydroxylamine

Introduction to O-4-(dimethylamino)-2-methylbutylhydroxylamine (CAS No. 2228805-87-4)

O-4-(dimethylamino)-2-methylbutylhydroxylamine, a compound with the chemical identifier CAS No. 2228805-87-4, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and biochemical research.

The molecular structure of O-4-(dimethylamino)-2-methylbutylhydroxylamine consists of a hydroxylamine group attached to a dimethylamino-substituted 2-methylbutyl chain. This configuration imparts distinct chemical reactivity and solubility characteristics, making it a valuable intermediate in synthetic organic chemistry. The presence of both amine and hydroxyl functionalities allows for diverse chemical transformations, including nucleophilic substitutions, condensations, and oxidations, which are pivotal in the synthesis of complex molecules.

In recent years, there has been growing interest in the applications of O-4-(dimethylamino)-2-methylbutylhydroxylamine in medicinal chemistry. Its structural features suggest potential utility as a building block for the development of novel therapeutic agents. Specifically, the hydroxylamine moiety is known to participate in redox reactions, which are crucial in the biosynthesis of various bioactive compounds. Additionally, the dimethylamino group can enhance lipophilicity and metabolic stability, making it an attractive component in drug design.

One of the most compelling areas of research involving O-4-(dimethylamino)-2-methylbutylhydroxylamine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular signaling pathways and are often implicated in diseases such as cancer. By modulating kinase activity, small molecule inhibitors have become a cornerstone of modern cancer therapy. The unique structural features of O-4-(dimethylamino)-2-methylbutylhydroxylamine make it a promising candidate for designing kinase inhibitors with improved selectivity and efficacy.

Recent studies have demonstrated the efficacy of derivatives of O-4-(dimethylamino)-2-methylbutylhydroxylamine in inhibiting specific kinases associated with tumor growth and progression. For instance, researchers have reported the synthesis of novel compounds that incorporate this moiety into their structure, resulting in potent inhibitors of tyrosine kinases. These inhibitors exhibit significant antitumor activity both in vitro and in vivo, highlighting the therapeutic potential of this class of molecules.

The pharmacokinetic properties of O-4-(dimethylamino)-2-methylbutylhydroxylamine also contribute to its appeal as a pharmaceutical intermediate. Its moderate solubility in both water and organic solvents facilitates its use in various formulation strategies. Furthermore, its metabolic stability suggests that it may exhibit prolonged half-life upon administration, potentially reducing the frequency of dosing required for therapeutic effect.

In conclusion, O-4-(dimethylamino)-2-methylbutylhydroxylamine (CAS No. 2228805-87-4) is a versatile compound with significant applications in pharmaceutical chemistry and biochemistry. Its unique structural features enable diverse chemical transformations and make it a valuable intermediate in drug development. The growing body of research on derivatives of this compound underscores its potential as a key building block for novel therapeutic agents, particularly those targeting kinases and other critical cellular targets.